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Compound of Interest

Compound Name: 3-Nitrosalicylic acid

Cat. No.: B120594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 3-
Nitrosalicylic acid monohydrate, a significant compound in various chemical and

pharmaceutical applications. This document details its physicochemical characteristics,

spectral data, synthesis, and safety information, presenting quantitative data in structured

tables and outlining key experimental methodologies.

Physicochemical Properties
3-Nitrosalicylic acid is an aromatic compound that can exist in both anhydrous and

monohydrate forms. The monohydrate is characterized by the presence of one molecule of

water per molecule of 3-nitrosalicylic acid.

Table 1: General and Physicochemical Properties
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Property 3-Nitrosalicylic Acid
3-Nitrosalicylic Acid
Monohydrate

Synonyms
2-Hydroxy-3-nitrobenzoic acid,

3-Nitro-o-hydroxybenzoic acid

2-Hydroxy-3-nitrobenzoic acid

hydrate

CAS Number 85-38-1[1] 6035-14-9

Molecular Formula C₇H₅NO₅[1] C₇H₇NO₆

Molecular Weight 183.12 g/mol [1] 201.13 g/mol

Appearance Yellow crystalline solid[2] Yellowish crystals[1]

Melting Point
142-147 °C[3][4][5], 148 °C

(anhydrous)[1], 228 °C[2]
123 °C[1]

Boiling Point
316.77 °C (estimate)[6],

390.00 °C[2]
Not available

Density 1.63 g/cm³[2] Not available

pKa 1.87 (at 25 °C)[7][8] Not available

Note on Melting Point Discrepancy: There is a notable variation in the reported melting points

for anhydrous 3-Nitrosalicylic acid. Values range from 142-147 °C to as high as 228 °C. This

discrepancy may be attributed to different crystalline forms or impurities. The melting point of

the monohydrate is reported to be 123 °C, after which it may lose water to form the anhydrous

version, which then melts at a higher temperature.[1]

Table 2: Solubility Data
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Solvent Solubility

Water Slightly soluble[1], 1.3 g/L (at 16 °C)[7]

Ethanol Freely soluble[1]

Methanol Soluble[9]

Benzene Freely soluble[1]

Chloroform Freely soluble[1]

Ether Freely soluble[1]

Acetone Soluble

DMSO Sparingly soluble[7][8]

Spectral Properties
The spectral data are crucial for the identification and characterization of 3-Nitrosalicylic acid.

Table 3: Spectral Data
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Technique Data

UV-Vis Spectroscopy

A related compound, 3-Amino-5-nitrosalicylic

acid, strongly absorbs light at 540 nm.[10]

Specific data for 3-Nitrosalicylic acid is not

readily available.

Infrared (IR) Spectroscopy

Key absorptions are expected for O-H (hydroxyl

and carboxylic acid), C=O (carboxylic acid),

C=C (aromatic), and N-O (nitro group)

stretching vibrations.[9]

¹H NMR Spectroscopy

In DMSO-d₆, characteristic peaks are observed

at approximately δ 8.18 (d), 8.14 (d), 7.10 (t),

and 6.73 (d) ppm, with coupling constants

J(A,B)=1.9Hz and J(A,C)=J(B,C)=7.9Hz.[11]

¹³C NMR Spectroscopy

Data for the sodium salt in D₂O is available.[12]

Specific peak assignments for the free acid are

not detailed in the available literature.

Experimental Protocols
Synthesis of 3-Nitrosalicylic Acid
Several methods for the synthesis of 3-Nitrosalicylic acid have been reported. Below are two

representative protocols.

Protocol 1: Nitration with Nitric and Sulfuric Acids

This is a traditional method for the nitration of salicylic acid.

Methodology:

Dissolve salicylic acid in concentrated sulfuric acid.

Cool the mixture in an ice bath.
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Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise

while maintaining a low temperature.

After the addition is complete, allow the reaction to proceed at room temperature.

Pour the reaction mixture onto crushed ice to precipitate the product.

Filter the crude product, wash with cold water, and recrystallize from a suitable solvent like

water or ethanol.[1]

Protocol 2: High-Yield Synthesis in a Flow Reactor

This modern approach offers high regioselectivity and yield.

Methodology:

Prepare two separate solutions:

Solution A: Salicylic acid and Prussian blue in 99% acetic acid.

Solution B: Concentrated nitric acid (65%).

Preheat Solution A to 50 °C in a preheating module using a metering pump.

Simultaneously feed both solutions into a mixing module maintained at 50 °C for 1 minute.

Transfer the mixture to a reaction module at 50 °C for a residence time of 1 minute.

Collect the product by pouring the reaction mixture into ice water with stirring for 1 hour at 0

°C.

Filter the precipitated solid and dry to obtain 3-Nitrosalicylic acid with high purity and yield

(99.8%).[13]
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Caption: Synthesis of 3-Nitrosalicylic acid via a flow reactor.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A validated HPLC method has been developed for the separation of 3-Nitrosalicylic acid from

related compounds such as 4-aminophenol, phenol, and mesalamine.[14]

Methodology:

Column: C18, end-capped (250 x 4.6 mm, 5 µm particle size).[14]

Mobile Phase: A mixture of a buffer solution and an organic modifier (e.g., 60/40 v/v). The

buffer consists of 5 mM octane-1-sulfonic acid sodium salt in water, with the pH adjusted to

2.70 with orthophosphoric acid.[14]

Flow Rate: Isocratic elution at a constant flow rate.
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Temperature: Ambient (approximately 25 °C).[14]

Detection: UV-Vis detection at 210 nm.[14]

Run Time: Approximately 6 minutes.[14]

This method demonstrates good resolution and peak shape for the separation and

quantification of 3-Nitrosalicylic acid.[14]

Biological Activity and Toxicology
Biological Activity
The primary reported biological activities of 3-Nitrosalicylic acid are as a corrosion inhibitor

and a potential antimicrobial agent.[15]

Corrosion Inhibitor: It can be used as a supporting electrolyte for the electrodeposition of

protective polypyrrole films on metals. The mechanism involves the formation of a protective

layer that shields the metal surface from corrosive agents.

Antimicrobial Activity: While its parent compound, salicylic acid, and its derivatives are known

for their antibacterial properties, the specific mechanism of action for 3-Nitrosalicylic acid is

not well-documented.[16]

Chelating Agent: It has been investigated as a ligand for the synthesis of iron and aluminum

complexes for potential therapeutic applications.[15]

No specific signaling pathways involving 3-Nitrosalicylic acid have been identified in the

current literature.
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Reported Applications

3-Nitrosalicylic Acid

Corrosion Inhibitor

Protective film formation

Antimicrobial Agent

Potential antibacterial/antifungal

Chelating Agent

Forms complexes with Fe(III) and Al(III)

Intermediate in Dye Chemistry

Click to download full resolution via product page

Caption: Reported applications of 3-Nitrosalicylic acid.

Toxicology and Safety
Table 4: Toxicological and Safety Data

Parameter Data

Acute Toxicity
Oral-rat LDLo: 500 mg/kg.[17] No other specific

LD50 or LC50 data is readily available.

Skin Corrosion/Irritation Causes skin irritation.[9]

Eye Damage/Irritation Causes serious eye irritation.[9]

Respiratory Sensitization May cause respiratory irritation.[6]

Carcinogenicity
Not classified as a carcinogen by IARC or NTP.

[17]

Handling Precautions

Wear protective gloves, eye protection, and a

dust mask.[5] Use in a well-ventilated area and

avoid breathing dust. Wash hands thoroughly

after handling.

In conclusion, 3-Nitrosalicylic acid monohydrate is a compound with distinct physicochemical

properties and several industrial and research applications. Proper handling and safety
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precautions are necessary due to its irritant nature. Further research is warranted to fully

elucidate its biological mechanisms of action and to resolve the discrepancies in its reported

physical constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120594#3-nitrosalicylic-acid-monohydrate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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